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Compound of Interest

Compound Name: Sennoside C (Standard)

Cat. No.: B7888180

Introduction

Senna, derived from the leaves and pods of plants from the Cassia species, is a widely used
herbal remedy for its laxative properties. These effects are primarily attributed to a group of
anthraquinone glycosides known as sennosides. While Sennosides A and B are the most
abundant and commonly assayed, other sennosides, including Sennoside C, contribute to the
overall therapeutic profile and are important markers for quality control. A precise and reliable
analytical method for the quantification of Sennoside C is crucial for the standardization and
quality assurance of senna-based herbal drugs and formulations.

This application note details a robust High-Performance Liquid Chromatography with Ultraviolet
(HPLC-UV) detection method for the quantitative analysis of Sennoside C in herbal drug
samples. The described protocol provides a selective and sensitive method suitable for routine
quality control in research and industrial settings.

Experimental
Materials and Reagents

e Sennoside C reference standard (purity = 95%)
e HPLC grade acetonitrile, methanol, and water

e Analytical grade acetic acid, sodium citrate, and citric acid
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e Herbal drug material (e.g., powdered Senna leaves or pods)

Instrumentation

A standard HPLC system equipped with the following components was used:

Quaternary or binary pump

Autosampler

Column oven

Chromatography data station

UV/Vis or Photodiode Array (PDA) detector

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the analysis of

Sennoside C.
Parameter Condition
C18 reverse-phase column (e.g., 4.6 x 250 mm,
Column
5 pm)
A: 1% Acetic Acid in WaterB:
Mobile Phase Acetonitrile(Alternative: 20 mM Sodium Citrate
buffer (pH 4.5) : Acetonitrile (9:1))[1]
Isocratic or gradient elution can be optimized. A
Gradient typical gradient is: 0-15 min, 40% B; 15-30 min,
40-70% B; 30-35 min, 70-40% B.
Flow Rate 0.5 - 1.5 mL/min[1][2][3]

Column Temperature

40°C[2]

Injection Volume

10 - 20 pL[2][3]

Detection Wavelength

220 nm, 270 nm, or 350 nm[1][2][3]
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Protocols
Preparation of Standard Solutions

e Stock Solution (100 pg/mL): Accurately weigh 10 mg of Sennoside C reference standard and
dissolve it in a 100 mL volumetric flask with methanol or a methanol:water (70:30) mixture.[3]

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the mobile phase to achieve concentrations ranging from 5 to 200 pug/mL.
[3] These will be used to construct the calibration curve.

Preparation of Herbal Drug Samples

o Extraction: Accurately weigh about 500 mg of finely powdered herbal drug material into a
flask.[1] Add 100 mL of water and extract using sonication for 45 minutes or by reflux.[1][4]
Alternatively, a 0.1% sodium hydrogen carbonate solution can be used for extraction.

» Centrifugation and Filtration: Centrifuge the extract to separate the solid material. Filter the
supernatant through a 0.45 pm nylon or PTFE membrane filter before HPLC analysis.[2][5]

Method Validation Summary

The described HPLC-UV method should be validated according to ICH guidelines (Q2(R1)) to
ensure its suitability for the intended purpose. Key validation parameters are summarized in the

table below.
Validation Parameter Typical Results
Linearity (r?) > 0.999(6]
Limit of Detection (LOD) 0.011 - 0.05 pg/mL[1][5]
Limit of Quantification (LOQ) 0.034 - 0.25 ug/g[5][7]
Precision (%RSD) < 2%][2]
Accuracy (Recovery) 95 - 105%[2][7]

Results and Discussion
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A typical chromatogram will show a well-resolved peak for Sennoside C at a specific retention
time, distinct from other sennosides and matrix components. The quantification of Sennoside C
in the herbal drug sample is performed by comparing the peak area of the analyte with the
calibration curve generated from the standard solutions. The concentration is typically
expressed as a percentage (w/w) of the dry weight of the herbal material.

Conclusion

The HPLC-UV method detailed in this application note provides a simple, accurate, and precise
tool for the quantification of Sennoside C in herbal drugs. This method is suitable for routine
quality control, ensuring the consistency and efficacy of senna-based products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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